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Compound of Interest

Compound Name: Glycine p-nitroanilide

Cat. No.: B555452 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of reagents is fundamental to ensuring experimental reproducibility

and success. This guide provides an in-depth overview of the core physical characteristics of

Glycine p-nitroanilide powder, a chromogenic substrate widely used in enzymatic assays.

Summary of Physical and Chemical Properties
Glycine p-nitroanilide is a synthetic compound that serves as a crucial tool in biochemical

research.[1] Its physical characteristics are well-documented and are summarized below for

easy reference.
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Property Value Reference

Appearance
Yellow crystalline to light

yellow powder
[1]

Molecular Formula C₈H₉N₃O₃ [1][2][3][4][5]

Molecular Weight 195.18 g/mol [1][2][3][5]

Melting Point 157 - 172 °C [1][5]

Boiling Point 451.7 °C at 760 mmHg [3][5]

Density 1.413 g/cm³ [3]

Flash Point 227 °C [3]

Refractive Index 1.654 [3]

Vapor Pressure 2.37E-08 mmHg at 25°C [3]

Solubility

Soluble in water (50 mg/mL,

clear, faintly yellow to yellow),

1 M HCl (50 mg/mL), DMF (50

mg/mL, clear, yellow), and

DMSO.

Storage Conditions 0 - 8 °C or -20°C [1][3]

Experimental Protocols
While detailed experimental protocols for the determination of all physical characteristics of a

specific batch of Glycine p-nitroanilide are typically found in the manufacturer's Certificate of

Analysis, generalized methodologies are described below.

Determination of Melting Point
The melting point of Glycine p-nitroanilide powder is determined using a standard melting

point apparatus. A small, tightly packed sample of the powder is placed in a capillary tube and

heated at a controlled rate. The temperature range over which the substance transitions from a

solid to a liquid is recorded as the melting point.
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Solubility Assessment
To determine the solubility of Glycine p-nitroanilide, a known mass of the powder is added to

a specific volume of a solvent (e.g., water, DMSO, DMF) at a controlled temperature. The

mixture is agitated until it is fully dissolved or until no more solute dissolves. The concentration

at which the substance is fully dissolved is reported as its solubility in that solvent at that

temperature.

Enzymatic Assay Workflow
Glycine p-nitroanilide is widely used as a chromogenic substrate for various proteases and

peptidases, such as gamma-glutamyltransferase (GGT).[5] The enzymatic cleavage of the

amide bond in Glycine p-nitroanilide releases the yellow-colored p-nitroaniline, which can be

quantified spectrophotometrically.
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Caption: Workflow for an enzymatic assay using Glycine p-nitroanilide as a chromogenic

substrate.
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For safe handling, it is recommended to work in a well-ventilated area and wear appropriate

personal protective equipment, including gloves and eye protection.[3] Avoid the formation of

dust and aerosols.[3] Glycine p-nitroanilide powder should be stored in a tightly closed

container in a dry, cool, and well-ventilated place.[3] Recommended storage temperatures are

between 0 °C and 8 °C, with some sources suggesting storage at -20°C for long-term stability.

[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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